Cas no 1203167-90-1 (N-(9H-fluoren-2-yl)-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide)

• Product Name: N-(9H-fluoren-2-yl)-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide
• CAS No: 1203167-90-1
• MF: C₂₀H₁₇N₃O₃
• MW: 347.367284536362
• CID: 5887887
• PubChem ID: 45503112
• Update Time: 2025-10-19

N-(9H-fluoren-2-yl)-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(9H-fluoren-2-yl)-2-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)acetamide
• N-(9H-fluoren-2-yl)-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide
• CCG-347114
• VU0518998-1
• 1203167-90-1
• F5680-0176
• AKOS024267844

• Inchi： 1S/C20H17N3O3/c1-11-17(19(25)23-20(26)21-11)10-18(24)22-14-6-7-16-13(9-14)8-12-4-2-3-5-15(12)16/h2-7,9H,8,10H2,1H3,(H,22,24)(H2,21,23,25,26)
• InChI Key： WUSUGRLXMLLEKC-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2C3=C(CC=2C=1)C=CC=C3)(=O)CC1=C(C)NC(=O)NC1=O

Computed Properties

• Exact Mass: 347.12699141g/mol
• Monoisotopic Mass: 347.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on N-(9H-fluoren-2-yl)-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide

Comprehensive Overview of N-(9H-fluoren-2-yl)-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide (CAS No. 1203167-90-1)

N-(9H-fluoren-2-yl)-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide (CAS No. 1203167-90-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of fluorene derivatives, which are widely studied for their diverse biological activities. The presence of both fluorenyl and tetrahydropyrimidinone moieties in its structure makes it a promising candidate for drug discovery and development.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds like N-(9H-fluoren-2-yl)-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors or enzyme modulators, given the growing demand for targeted therapies in oncology and metabolic disorders. The compound's CAS No. 1203167-90-1 serves as a critical identifier for regulatory and scientific documentation, ensuring precise communication across global research communities.

One of the most searched questions in AI-driven drug discovery platforms revolves around the synthetic pathways for such complex molecules. The synthesis of N-(9H-fluoren-2-yl)-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide typically involves multi-step reactions, including amide coupling and cyclization strategies, which are optimized for yield and purity. These methods align with the broader trend of green chemistry, as researchers seek sustainable alternatives to traditional synthetic routes.

In the context of bioavailability and drug delivery, the physicochemical properties of CAS No. 1203167-90-1 are under scrutiny. Its logP value, solubility, and stability under physiological conditions are key factors influencing its suitability for preclinical studies. The integration of computational modeling tools has accelerated the prediction of these properties, addressing a common query among researchers exploring structure-activity relationships (SAR).

The compound's potential applications extend to neurological research, where fluorene-based molecules are investigated for their ability to cross the blood-brain barrier (BBB). This aligns with the rising interest in neuroprotective agents and neurodegenerative disease therapeutics, a hot topic in both academic and industrial settings. Additionally, its tetrahydropyrimidinone core shares structural similarities with known nucleoside analogs, sparking curiosity about its role in antiviral or antimicrobial research.

From a patent landscape perspective, N-(9H-fluoren-2-yl)-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide has been referenced in several filings related to small-molecule therapeutics. This reflects the compound's commercial viability and the competitive nature of intellectual property in the pharmaceutical sector. Analysts tracking emerging drug candidates often highlight such compounds in reports on pipeline developments.

Quality control and analytical characterization of CAS No. 1203167-90-1 rely heavily on techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency, a critical requirement for regulatory submissions. The compound's chromatographic purity and spectral data are frequently discussed in forums dedicated to pharmaceutical analysis.

In summary, N-(9H-fluoren-2-yl)-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide represents a fascinating intersection of chemical innovation and therapeutic potential. Its study contributes to broader conversations about personalized medicine and precision targeting in modern pharmacology. As research progresses, this compound may emerge as a cornerstone in the design of next-generation bioactive molecules.